Cas no 2155854-91-2 (4-(piperidin-1-yl)methylpiperidin-4-ol dihydrochloride)

• Product Name: 4-(piperidin-1-yl)methylpiperidin-4-ol dihydrochloride
• CAS No: 2155854-91-2
• MF: C₁₁H₂₄Cl₂N₂O
• MW: 271.227061271667
• CID: 6216994
• PubChem ID: 132354275
• Update Time: 2025-05-22

4-(piperidin-1-yl)methylpiperidin-4-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-1-yl)methylpiperidin-4-ol dihydrochloride
• starbld0029513
• 4-(piperidin-1-ylmethyl)piperidin-4-ol;dihydrochloride
• Z3015416322
• 2155854-91-2
• 4-[(piperidin-1-yl)methyl]piperidin-4-ol dihydrochloride
• 4-(Piperidin-1-ylmethyl)piperidin-4-ol dihydrochloride
• EN300-1270320

• Inchi： 1S/C11H22N2O.2ClH/c14-11(4-6-12-7-5-11)10-13-8-2-1-3-9-13;;/h12,14H,1-10H2;2*1H
• InChI Key： HNCCUWCDKDAXMP-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1(CCNCC1)CN1CCCCC1

Computed Properties

• Exact Mass: 270.1265688g/mol
• Monoisotopic Mass: 270.1265688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(piperidin-1-yl)methylpiperidin-4-ol dihydrochloride

4-(Piperidin-1-yl)methylpiperidin-4-ol Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2155854-91-2, known as 4-(piperidin-1-yl)methylpiperidin-4-ol dihydrochloride, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This molecule, which belongs to the class of piperidine derivatives, exhibits a complex yet fascinating structure that has been extensively studied in recent years. Its name reflects its structural composition, with the piperidine moiety being a central feature of its architecture.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 4-(piperidin-1-yl)methylpiperidin-4-ol dihydrochloride. These methods often involve multi-step reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability.

The pharmacological properties of 4-(piperidin-1-yl)methylpiperidin-4-ol dihydrochloride have been extensively investigated in preclinical studies. Research indicates that this compound exhibits potent activity against various biological targets, including enzymes and receptors implicated in neurological disorders. For instance, studies have demonstrated its ability to modulate ion channels, which could have implications for the treatment of conditions such as epilepsy and chronic pain.

In addition to its pharmacological potential, 4-(piperidin-1-y